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Compound of Interest

Compound Name: Octocrylene-13C3

Cat. No.: B15545298

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Octocrylene-13C3, a stable
isotope-labeled version of the common UV filter, Octocrylene. This document is intended for
researchers in pharmaceuticals, cosmetics, and environmental science, providing key data,
analytical methodologies, and insights into its mechanism of action and metabolic fate.

Certificate of Analysis (Representative)

This section presents a typical Certificate of Analysis for Octocrylene-13C3. The values
provided are representative and may vary between batches and suppliers.

Physicochemical and Quality Control Data
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Parameter Specification Method

2-ethylhexyl 2-
(nitrido(13C)methyl)-3,3-
diphenyl-(1,2-13C2)prop-2-

Chemical Name

enoate
CAS Number 2196203-34-4
Molecular Formula 13C3C21H27NO2 Mass Spectrometry
Molecular Weight 364.45 g/mol Mass Spectrometry
Appearance Light yellow to yellow oil Visual Inspection
Purity (HPLC) >95% HPLC-UV
Isotopic Purity >99% 13C Mass Spectrometry
Storage ?tore at 2-8°C, protected from

light
Unlabelled CAS 6197-30-4

Analytical Methodologies

Accurate quantification of Octocrylene-13C3 is crucial for its use as an internal standard in
analytical studies. High-Performance Liquid Chromatography (HPLC) is the most common
technique.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is suitable for determining the purity of Octocrylene-13C3.
¢ Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um particle size).[1]

» Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 75:25, v/v).[1]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15545298?utm_src=pdf-body
https://www.benchchem.com/product/b15545298?utm_src=pdf-body
https://health.ec.europa.eu/document/download/2928185b-f8b7-474e-937a-052a90a90970_en
https://health.ec.europa.eu/document/download/2928185b-f8b7-474e-937a-052a90a90970_en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Flow Rate: 1.5 mL/min.[1]

» Detection: UV detection at 210 nm.[1]

e Column Temperature: 50°C.[1]

« Internal Standard: Cyclosporine A can be used as an internal standard.

o Sample Preparation: Dissolve the sample in the mobile phase to a suitable concentration
(e.g., intherange of 2.5 x 10> M t0 5.5 x 10=> M).

Mechanism of Action and Metabolic Pathways

Understanding the pathways of Octocrylene is vital for assessing its efficacy and safety.

UV Radiation Absorption and Energy Dissipation

Octocrylene functions as a chemical UV filter by absorbing UV radiation, primarily in the UVB
and short-wave UVA spectrum (280-320 nm), and dissipating the energy as heat. This process
prevents the UV radiation from penetrating the skin and causing cellular damage. The
absorbed energy excites the molecule to a higher energy state, which then returns to its ground
state through non-radiative decay, releasing the energy as thermal energy.

Excitation

UVB/UVA Radiation Absor]gtionI Octocrylene 1 g Octocrylene ——| Heat Dissipation
(280-320 nm) (Ground State) g (Excited State) p

Non-radiative decay

Retro-Aldol Condensation
(spontaneous)

Octocrylene Benzophenone
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Dermal Absorption

Octocrylene

Oxidation

Side-Chain Oxidation Products
(2-cyano-3,3-diphenylacrylic acid) (e.g., 50H-OC, DOCCA)
Major Metabolite Minor Metabolites

Urinary Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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